Cas no 68123-31-9 (benzofuran-3,6,7-triol triacetate)

• Product Name: benzofuran-3,6,7-triol triacetate
• CAS No: 68123-31-9
• MF: C₁₄H₁₂O₇
• MW: 292.240884780884
• CID: 968891
• PubChem ID: 106649
• Update Time: 2025-04-19

benzofuran-3,6,7-triol triacetate Chemical and Physical Properties

Names and Identifiers

• benzofuran-3,6,7-triol triacetate
• 1-benzofuran-3,6,7-triyl triacetate
• 3,6,7-Benzofurantriol, 3,6,7-triacetate
• 3,6,7-Benzofurantriol, triacetate
• 3,6,7-Triacetoxycoumarone
• 68123-31-9
• Benzofuran-3,6,7-triyltriacetate
• NS00059784
• SCHEMBL10883607
• EINECS 268-549-0
• DTXSID10887162
• Benzofuran-3,6,7-triyl triacetate
• YHHAGKFFIBSYDQ-UHFFFAOYSA-N

• Inchi： 1S/C14H12O7/c1-7(15)19-11-5-4-10-12(20-8(2)16)6-18-13(10)14(11)21-9(3)17/h4-6H,1-3H3
• InChI Key： YHHAGKFFIBSYDQ-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC(=C(C1=2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 346.08994
• Monoisotopic Mass: 292.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 185.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans